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Introduction

Intracellular calcium (Ca2*) is a critical second messenger involved in a multitude of cellular
processes, making it a key target in drug discovery.[1][2] Calcium flux assays are widely used
to screen for agonists and antagonists of G protein-coupled receptors (GPCRSs) and ion
channels.[3][4] Fura-PE3, also known as Fura-2 Leakage Resistant (Fura-2 LR), is a
ratiometric fluorescent indicator designed to measure intracellular calcium concentrations with
high accuracy and stability, making it particularly well-suited for high-throughput screening
(HTS) applications.[5][6]

The primary advantage of Fura-PE3 over its predecessor, Fura-2, is its improved retention
within the cell cytoplasm.[5][6][7] A common issue with fluorescent indicators is their tendency
to leak out of the cell or become compartmentalized into organelles over time, leading to a
decreasing signal and potential artifacts.[5][6] Fura-PE3 is a zwitterionic indicator designed to
resist this leakage, providing a more stable and reliable signal for longer-duration experiments,
a crucial feature for HTS workflows.[6][7]

Like Fura-2, Fura-PE3 is a dual-excitation indicator. Upon binding to Ca?*, its peak excitation
wavelength shifts from approximately 364 nm (Ca?*-free) to 335 nm (Ca2*-bound), while the
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emission remains around 500 nm.[5] By calculating the ratio of fluorescence intensity at these
two excitation wavelengths, one can determine the intracellular calcium concentration. This
ratiometric measurement provides a robust readout that minimizes the effects of variations in
dye concentration, cell thickness, photobleaching, and dye leakage, leading to more
reproducible and reliable HTS data.[3][8][9]

Principle of Ratiometric Calcium Measurement

Fura-PE3 operates on the principle of a spectral shift upon binding to calcium. The
acetoxymethyl (AM) ester form, Fura-PE3/AM, is a membrane-permeant derivative that can be
loaded into cells via simple incubation.[5][7] Once inside the cell, intracellular esterases cleave
the AM groups, trapping the active, calcium-sensitive Fura-PE3 indicator in the cytosol.[5][7]

The measurement relies on alternating excitation between two wavelengths and measuring the
resulting emission:

o Excitation at ~340 nm: This wavelength preferentially excites Fura-PE3 bound to Caz*.

o Excitation at ~380 nm: This wavelength excites the Ca2*-free form of Fura-PE3 and serves
as an isosbestic point.

e Emission at ~510 nm: The fluorescence emission is collected at this wavelength for both
excitation wavelengths.

The ratio of the emission intensities (Fsao/F3s0) is directly proportional to the intracellular
calcium concentration, providing a quantitative and internally controlled measurement.[3][10]
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Fura-PE3 loading and ratiometric detection principle.
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Data Presentation

Table 1: Physicochemical and Spectral Properties of Fura-PE3/AM

Property Value Reference
Molecular Formula Cs5He3Ns020 [11][12]
Molecular Weight 1258.10 g/mol [11][12]
CAS Number 172890-84-5 [71111][12]
Excitation (Ca2*-bound) ~335 nm [5]
Excitation (Ca2*-free) ~364 nm [5]
Emission ~495-502 nm [5]
Solubility DMSO [7]

Storage Temperature

-20°C, desiccated, protected
from light

[5107]

Table 2: Comparison of Fura-PE3 vs. Fura-2 for HTS
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Advantage of Fura-
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HTS
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Measurement Type o o ) ]
excitation) excitation) ratiometric)
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Suitability for HTS Excellent in automated, multi-
can be a concern
plate screens

Signaling Pathway Visualization

Calcium mobilization is a hallmark of Gg-coupled GPCR activation. The following diagram
illustrates this canonical signaling pathway.
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Canonical Gg-coupled GPCR signaling pathway.
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Experimental Protocols
Protocol 1: Preparation of Fura-PE3/AM Stock Solutions

This protocol describes the preparation of the Fura-PE3/AM stock solution and the optional use
of Pluronic F-127 to aid dispersion in aqueous media.

Materials:

e Fura-PE3/AM (Fura-2 LR/AM)

o Anhydrous Dimethyl sulfoxide (DMSO)

e Pluronic® F-127, 20% (w/v) in DMSO (optional)

e Microcentrifuge tubes

Procedure:

e Bring the vial of Fura-PE3/AM to room temperature before opening.

o Reconstitute the Fura-PE3/AM in anhydrous DMSO to create a 1-10 mM stock solution.[5]
For example, add 79.5 pL of DMSO to 100 pg of Fura-PE3/AM (MW=1258.10) to make a 1
mM stock.

» Vortex briefly to ensure the dye is fully dissolved.

o (Optional) To improve dye loading in certain cell types, the non-ionic detergent Pluronic F-
127 can be used.[5] Mix the Fura-PE3/AM stock solution with an equal volume of 20% (w/v)
Pluronic F-127 in DMSO before diluting into the loading buffer. This will result in a final
Pluronic F-127 concentration of approximately 0.02-0.04%.[5]

» Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

» Store stock solutions at -20°C, protected from light and moisture.[5] Use DMSO stock
solutions within a week to avoid hydrolysis.[5]

Protocol 2: Cell Loading with Fura-PE3/AM
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This protocol provides a general guideline for loading cells with Fura-PE3/AM. Optimization for

specific cell types and experimental conditions is recommended.

Materials:

Cells plated in 96- or 384-well black-wall, clear-bottom microplates

Fura-PE3/AM stock solution (from Protocol 1)

Assay Buffer (e.g., Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES)

Probenecid (optional, anion-exchange transport inhibitor)

Procedure:

Seed cells in the appropriate microplates and culture overnight to form a confluent
monolayer.

Prepare the loading buffer by diluting the Fura-PE3/AM stock solution into the assay buffer
to a final concentration of 2-5 pM.

(Optional) Probenecid can be added to the loading buffer (final concentration of 1-2.5 mM) to
inhibit organic anion transporters, which can extrude the dye from the cells. Note:
Probenecid may interfere with some cellular processes and should be validated for your
specific assay.[10]

Remove the cell culture medium from the plates.

Gently add the loading buffer to each well (e.g., 100 uL for a 96-well plate or 25 pL for a 384-
well plate).

Incubate the plate at 37°C for 45-60 minutes in the dark to allow for dye loading and de-
esterification. Incubation time may need to be optimized for different cell lines.[13]

After incubation, wash the cells 1-2 times with fresh assay buffer to remove excess
extracellular dye.

Add the final volume of assay buffer to the wells. The plate is now ready for the HTS assay.
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Protocol 3: HTS Calcium Flux Assay

This protocol outlines the procedure for performing a calcium flux assay on a fluorescence
microplate reader equipped for ratiometric measurements (e.g., FlexStation 3, FLIPR Tetra).[4]
[91[14]

Materials:

e Fura-PE3/AM loaded cells in microplates (from Protocol 2)

e Test compounds (agonists, antagonists) diluted to the desired concentration in assay buffer
» Positive control agonist

Procedure:

e Instrument Setup:

Set the instrument to kinetic read mode.

[e]

o

Set the excitation wavelengths to 340 nm and 380 nm.[14]

[¢]

Set the emission wavelength to 510 nm.[14]

[¢]

Set the plate temperature to 37°C.

e Assay Execution:

o

Place the cell plate into the reader.

[¢]

Allow the plate to equilibrate to the instrument temperature for 5-10 minutes.

o

Begin fluorescence reading to establish a stable baseline signal for 15-30 seconds.

[e]

Using the instrument's integrated fluidics, add the test compounds to the wells.

o

Continue to monitor the fluorescence kinetically for an additional 2-5 minutes to capture
the full calcium response.
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o Data Analysis:
o The primary data will be the ratio of the fluorescence intensities (Fs4o/F3s0) over time.

o Analyze the kinetic data by calculating the change in ratio (peak ratio - baseline ratio) or
the area under the curve.

o For dose-response experiments, plot the response against the compound concentration
and fit the data to a four-parameter logistic equation to determine ECso (for agonists) or
ICso (for antagonists) values.

HTS Workflow Visualization
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High-throughput calcium flux assay workflow.
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BENGH@ Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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